(Z)-ethyl 2-(3-(4-bromophenyl)-5-(3-methylbenzyl)-4-oxothiazolidin-2-ylidene)-2-cyanoacetate

• IUPAC Name: ethyl (2Z)-2-[3-(4-bromophenyl)-5-[(3-methylphenyl)methyl]-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetate
• InChI: InChI=1S/C22H19BrN2O3S/c1-3-28-22(27)18(13-24)21-25(17-9-7-16(23)8-10-17)20(26)19(29-21)12-15-6-4-5-14(2)11-15/h4-11,19H,3,12H2,1-2H3/b21-18-
• InChI Key: CIZOHIQWEIQESR-UZYVYHOESA-N
• Canonical SMILES: CCOC(=O)C(=C1N(C(=O)C(S1)CC2=CC=CC(=C2)C)C3=CC=C(C=C3)Br)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\1/N(C(=O)C(S1)CC2=CC=CC(=C2)C)C3=CC=C(C=C3)Br)/C#N
• Molecular Formula: C22H19BrN2O3S
• Molecular Weight: 471.4 g/mol

Description

This compound is a thiazolidinone derivative. Thiazolidinones are a class of compounds that contain a five-membered ring with sulfur and nitrogen atoms. They are known for their diverse biological activities and are used in medicinal chemistry.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyano group might undergo addition reactions, and the carbonyl group in the thiazolidinone ring might be involved in nucleophilic addition or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the cyano group and the carbonyl group might increase its solubility in polar solvents.

Future Directions

Thiazolidinones are an active area of research due to their diverse biological activities. Future studies could explore the biological activity of this specific compound and optimize its structure for increased potency and selectivity.